Cas no 72727-57-2 (1,3-Dioxolane-2-aceticacid, 2-methyl-a-pentyl-,ethyl ester)

1,3-Dioxolane-2-aceticacid, 2-methyl-a-pentyl-,ethyl ester structure
72727-57-2 structure
Product Name:1,3-Dioxolane-2-aceticacid, 2-methyl-a-pentyl-,ethyl ester
CAS No:72727-57-2
MF:C13H24O4
MW:244.327264785767
CID:572257
PubChem ID:175122
Update Time:2025-04-19

1,3-Dioxolane-2-aceticacid, 2-methyl-a-pentyl-,ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1,3-Dioxolane-2-aceticacid, 2-methyl-a-pentyl-,ethyl ester
    • ethyl 2-(2-methyl-1,3-dioxolan-2-yl)heptanoate
    • ethyl 2-methyl-alpha-pentyl-1,3-dioxolane-2-acetate
    • 1,3-Dioxolane-2-acetic acid, 2-methyl-alpha-pentyl-, ethyl ester
    • 2-(2-Methyl-1,3-dioxolan-2-yl)heptanoic acid, ethyl ester
    • 1,3-Dioxolane-2-acetic acid, 2-methyl-.alpha.-pentyl-, ethyl ester
    • DTXSID90888172
    • EINECS 276-790-8
    • 72727-57-2
    • NS00062058
    • Inchi: 1S/C13H24O4/c1-4-6-7-8-11(12(14)15-5-2)13(3)16-9-10-17-13/h11H,4-10H2,1-3H3
    • InChI Key: AHEPPWIHINNDTF-UHFFFAOYSA-N
    • SMILES: O1CCOC1(C)C(C(=O)OCC)CCCCC

Computed Properties

  • Exact Mass: 244.167
  • Monoisotopic Mass: 244.167
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 8
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.8
  • Topological Polar Surface Area: 44.8Ų

Experimental Properties

  • Density: 1.001
  • Boiling Point: 296°C at 760 mmHg
  • Flash Point: 123.6°C
  • Refractive Index: 1.446
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